Cas no 62263-03-0 (Thiazole, 2-azido-4-(4-nitrophenyl)-)
62263-03-0 structure
Product Name:Thiazole, 2-azido-4-(4-nitrophenyl)-
CAS No:62263-03-0
MF:C9H5N5O2S
MW:247.233299016953
CID:451874
PubChem ID:23264309
Update Time:2025-04-19
Thiazole, 2-azido-4-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 2-azido-4-(4-nitrophenyl)-
- 2-azido-4-(4-nitrophenyl)-1,3-thiazole
- 62263-03-0
- DTXSID00631813
-
- Inchi: 1S/C9H5N5O2S/c10-13-12-9-11-8(5-17-9)6-1-3-7(4-2-6)14(15)16/h1-5H
- InChI Key: UGYQMQUMKCSLTI-UHFFFAOYSA-N
- SMILES: S1C(N=[N+]=[N-])=NC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 247.01655
- Monoisotopic Mass: 247.01639559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 104.79
Thiazole, 2-azido-4-(4-nitrophenyl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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